Cas no 55546-21-9 (1-(hexyloxy)propan-2-ol)
1-(hexyloxy)propan-2-ol structure
Product Name:1-(hexyloxy)propan-2-ol
CAS No:55546-21-9
MF:C9H20O2
MW:160.253903388977
CID:1594237
PubChem ID:6453204
Update Time:2025-04-21
1-(hexyloxy)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(hexyloxy)propan-2-ol
- 2-propanol, 1-(hexyloxy)-
- 1-hexoxypropan-2-ol
- BWPAALSUQKGDBR-UHFFFAOYSA-N
- SCHEMBL186489
- AKOS011071846
- propylene glycol n-hexyl ether
- DTXSID60866487
- 55546-21-9
-
- Inchi: 1S/C9H20O2/c1-3-4-5-6-7-11-8-9(2)10/h9-10H,3-8H2,1-2H3
- InChI Key: BWPAALSUQKGDBR-UHFFFAOYSA-N
- SMILES: O(CC(C)O)CCCCCC
Computed Properties
- Exact Mass: 160.1464
- Monoisotopic Mass: 160.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
1-(hexyloxy)propan-2-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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